N-(tert-butyl)-2-chloropropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(tert-butyl)-2-chloropropanamide” is a chemical compound that contains a tert-butyl group. In organic chemistry, a tert-butyl group is a four-carbon alkyl radical or substituent group with the general chemical formula −C4H9 . It is derived from either of the two isomers of butane .
Synthesis Analysis
The synthesis of N-tert-butyl amides can be achieved by the reaction of di-tert-butyl dicarbonate and nitriles catalyzed by Cu(OTf)2 . Another method involves the use of tert-butyl nitrite (TBN) under solvent-free conditions . The reaction with aryl nitriles was carried out well and afforded the N-tert-butyl amides in 87–97% yields after 1 hour .Chemical Reactions Analysis
The tert-butyl group in the compound can participate in various chemical reactions. For instance, it readily abstracts acidic protons from substrates, but its steric bulk inhibits the group from participating in nucleophilic substitution .Scientific Research Applications
Thermal Response of Narrow-Disperse Poly(N-isopropylacrylamide)
Room temperature atom transfer radical polymerizations of N-isopropylacrylamide (NIPAM) in solvents like 2-propanol and tert-butyl alcohol resulted in polymers with low polydispersities and high degrees of polymerization. These polymers exhibit a strong decrease in phase transition temperature with increasing molecular weight, highlighting their potential in creating sensitive thermal response materials (Xia et al., 2005).
Versatility in Organic Synthesis
tert-Butyl-N-chlorocyanamide has been highlighted as a novel and versatile reagent in organic synthesis, facilitating a variety of transformations including chlorination, oxidation, and coupling reactions. Its high active chlorine content and stability make it suitable for complex organic syntheses (Kumar & Kaushik, 2007).
Pharmacokinetic Properties and Efficacies
The tert-butyl group, a common motif in medicinal chemistry, has been evaluated for its effects on the pharmacokinetic properties and efficacies of bioactive compounds. This study provides insights into the modulation of lipophilicity and metabolic stability by the tert-butyl group and explores alternative substituents (Westphal et al., 2015).
Antimalarial Drug Development
N-tert-Butyl isoquine (GSK369796) is a 4-aminoquinoline drug candidate developed for antimalarial treatment. This molecule was designed based on comprehensive chemical, toxicological, pharmacokinetic, and pharmacodynamic considerations, highlighting the strategic application of the tert-butyl group in drug development (O’Neill et al., 2009).
Environmental Impact and Remediation
Irgarol 1051, containing the tert-butylamino group, is used in antifouling products. Its environmental contamination and toxic effects on periphyton communities emphasize the need for understanding and mitigating the ecological impact of tert-butyl group-containing compounds (Dahl & Blanck, 1996).
Mechanism of Action
Target of Action
Without specific studies, it’s hard to identify the exact targets of this compound. For example, some amides have been found to exhibit antimicrobial activity .
Mode of Action
The mode of action would depend on the specific biological target. For instance, if this compound were to act as an antimicrobial, it might interfere with essential biological processes in the microorganism, such as cell wall synthesis or protein production .
Pharmacokinetics
The pharmacokinetics of a compound refer to how it is absorbed, distributed, metabolized, and excreted (ADME) by the body. The amide group in this compound could potentially be metabolized by the body through processes such as hydrolysis .
Properties
IUPAC Name |
N-tert-butyl-2-chloropropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClNO/c1-5(8)6(10)9-7(2,3)4/h5H,1-4H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLONYWVXLVFSMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C)(C)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.